Cas no 2137477-14-4 (4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid)
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid
- EN300-1140615
- 2137477-14-4
-
- Inchi: 1S/C11H19N3O2/c1-4-12-10(11(15)16)5-6-14-7-8(2)13-9(14)3/h7,10,12H,4-6H2,1-3H3,(H,15,16)
- InChI Key: FJGNBICPLKWDRF-UHFFFAOYSA-N
- SMILES: OC(C(CCN1C=C(C)N=C1C)NCC)=O
Computed Properties
- Exact Mass: 225.147726857g/mol
- Monoisotopic Mass: 225.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 67.2Ų
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1140615-1.0g |
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid |
2137477-14-4 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1140615-0.05g |
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid |
2137477-14-4 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1140615-0.1g |
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid |
2137477-14-4 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1140615-0.25g |
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid |
2137477-14-4 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1140615-0.5g |
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid |
2137477-14-4 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1140615-1g |
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid |
2137477-14-4 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1140615-2.5g |
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid |
2137477-14-4 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1140615-5g |
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid |
2137477-14-4 | 95% | 5g |
$3065.0 | 2023-10-26 | |
| Enamine | EN300-1140615-10g |
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid |
2137477-14-4 | 95% | 10g |
$4545.0 | 2023-10-26 |
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid
Comprehensive Overview of 4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid (CAS No. 2137477-14-4)
The compound 4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid (CAS No. 2137477-14-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole ring and an ethylamino side chain, makes it a promising candidate for various applications, including drug development and enzyme inhibition studies. Researchers are particularly interested in its potential role in modulating biological pathways, given its structural similarity to naturally occurring amino acids and heterocyclic compounds.
In recent years, the demand for imidazole derivatives has surged due to their versatility in medicinal chemistry. The 2,4-dimethyl-1H-imidazole moiety in this compound is a key functional group that contributes to its bioactivity. This moiety is often associated with anti-inflammatory and antimicrobial properties, which aligns with current trends in drug discovery and precision medicine. As the pharmaceutical industry shifts toward targeted therapies, compounds like 4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid are being explored for their ability to interact with specific protein targets.
One of the most frequently searched questions in the field of organic chemistry is how imidazole-based compounds can be optimized for better bioavailability and reduced toxicity. This compound, with its butanoic acid backbone, offers a balance between hydrophilicity and lipophilicity, making it a subject of interest for formulation scientists. Its ethylamino group further enhances its potential as a building block for prodrugs, which are increasingly popular in sustained-release drug delivery systems.
From a synthetic chemistry perspective, the preparation of 4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid involves multi-step reactions, including N-alkylation and carboxylation. These processes are often discussed in academic forums and patent literature, reflecting the compound's relevance in green chemistry initiatives. Researchers are also investigating its potential as a ligand in catalytic systems, which could contribute to more sustainable industrial processes.
The compound's CAS No. 2137477-14-4 is frequently referenced in databases like PubChem and Reaxys, where users seek detailed information on its physicochemical properties, such as solubility, melting point, and stability. These parameters are critical for preclinical studies and regulatory submissions, making the compound a topic of interest for both academia and industry. Additionally, its potential applications in neuropharmacology and metabolic disorders are areas of active research, as evidenced by recent publications.
In conclusion, 4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid represents a fascinating intersection of medicinal chemistry and molecular biology. Its structural features and functional groups make it a versatile candidate for further exploration, particularly in the context of personalized medicine and biocatalysis. As research continues to uncover its full potential, this compound is likely to remain a focal point in scientific discussions and high-throughput screening efforts.
2137477-14-4 (4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)